Cas no 164658-38-2 (2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)-)

• Product Name: 2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)-
• CAS No: 164658-38-2
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 3807362
• Update Time: 2025-04-22

2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)-

• Inchi： 1S/C10H11ClN2O/c1-13(2)6-4-9(14)8-3-5-12-10(11)7-8/h3-7H,1-2H3
• InChI Key： WKDCWLRNCQXYCU-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(Cl)C=1)(=O)C=CN(C)C

Computed Properties

• Exact Mass: 210.056
• Monoisotopic Mass: 210.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2A^2

Experimental Properties

• LogP: 1.99300